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Compound of Interest

Compound Name: 2-Chloroethanesulfonyl chloride

Cat. No.: B042494

Technical Guide: 2-Chloroethanesulfonyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Chloroethanesulfonyl chloride, a
versatile reagent in organic synthesis, particularly valued in the pharmaceutical and
agrochemical industries.

Core Properties and Formula

2-Chloroethanesulfonyl chloride is an organosulfur compound with the chemical formula
C2H4Cl202S.[1][2][3][4][5][6] It is a colorless to pale yellow liquid at room temperature with a
pungent, irritating odor.[2][4][7] This compound is highly reactive, especially with moisture, and
is a key intermediate in the synthesis of various organic molecules.[2][4][5]

Quantitative Data Summary

The physical and chemical properties of 2-Chloroethanesulfonyl chloride are summarized in
the table below for easy reference.
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Property Value References
Molecular Formula C2HaCl202S [L121314151161 71
Molecular Weight 163.02 g/mol [B15171[8]

CAS Number 1622-32-8 [11[2][3][5]
Appearance Colorless to pale yellow liquid [21[7]

Density 1.56 g/mL at 25 °C [31[71[9]

Boiling Point 84-86 °C at 15 mmHg [B1[719]

Refractive Index

1.493 (n20/D)

[31071€]

- Reacts with water; Soluble in
Solubility ] [21[31[4][10]
organic solvents

Flash Point >110 °C (>230 °F) [319]

Synthetic Applications and Experimental Protocols

2-Chloroethanesulfonyl chloride is a potent electrophile widely utilized for introducing the
vinylsulfonyl moiety into molecules, which is a valuable functional group in drug design.[4][11]
Its primary applications include the synthesis of sulfonamides, heterocyclic compounds like
sultams, and as a precursor for vinylsulfonyl chloride.[3][7][11]

General Experimental Protocol: Synthesis of
Vinylsulfonamides

The following is a representative protocol for the synthesis of vinylsulfonamides using 2-
chloroethanesulfonyl chloride, based on its common reactions. This protocol is a
generalized procedure and may require optimization for specific substrates.

Objective: To synthesize an N-substituted vinylsulfonamide from a primary or secondary amine.
Materials:

e 2-Chloroethanesulfonyl chloride
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A primary or secondary amine

A non-nucleophilic base (e.g., triethylamine)

Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

Standard laboratory glassware and stirring equipment

Inert atmosphere (e.g., nitrogen or argon)
Procedure:

e Reaction Setup: A dried reaction flask is charged with the amine and the anhydrous solvent
under an inert atmosphere. The solution is cooled in an ice bath (0 °C).

o Addition of Base: Triethylamine (typically 2-3 equivalents) is added to the stirred solution.

o Addition of Sulfonyl Chloride: 2-Chloroethanesulfonyl chloride (1 equivalent), dissolved in
a small amount of the anhydrous solvent, is added dropwise to the reaction mixture over a
period of 15-30 minutes, ensuring the temperature remains low.

e Reaction: The reaction mixture is allowed to slowly warm to room temperature and stirred for
several hours (or until TLC analysis indicates completion of the reaction). The reaction
involves an initial sulfonylation followed by an in-situ elimination of HCI to form the
vinylsulfonamide.

o Workup: The reaction mixture is filtered to remove the triethylammonium chloride salt. The
filtrate is then washed sequentially with dilute acid (e.g., 1M HCI), water, and brine.

 Purification: The organic layer is dried over an anhydrous drying agent (e.g., NazSOa or
MgSO0a), filtered, and the solvent is removed under reduced pressure. The crude product is
then purified by column chromatography or recrystallization to yield the pure
vinylsulfonamide.

Key Synthetic Pathway

The utility of 2-chloroethanesulfonyl chloride often stems from its role as a stable precursor
to the more reactive vinylsulfonyl chloride, which can then undergo various transformations.
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Synthetic Utility of 2-Chloroethanesulfonyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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